Cas no 95722-42-2 (methylepijasmonate,(+)-(Z)-methylepijasmonate)

methylepijasmonate,(+)-(Z)-methylepijasmonate structure
95722-42-2 structure
Product Name:methylepijasmonate,(+)-(Z)-methylepijasmonate
CAS No:95722-42-2
MF:C13H20O3
MW:224.3
CID:799735
PubChem ID:6427970
Update Time:2024-03-01

methylepijasmonate,(+)-(Z)-methylepijasmonate Chemical and Physical Properties

Names and Identifiers

    • Cyclopentaneaceticacid, 3-oxo-2-(2Z)-2-penten-1-yl-, methyl ester, (1R,2S)-
    • methylepijasmonate,(+)-(Z)-methylepijasmonate
    • (+)-7-iso-jasmonic acid methyl ester
    • SCHEMBL1302100
    • 95722-42-2
    • DTXSID901017475
    • CHEBI:25242
    • (+)-Methyl epijasmonate
    • (+)-7-Isomethyljasmonate
    • Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, methyl ester, (1R-(1alpha,2alpha(Z)))-
    • UNII-Q5C5Y5VB4P
    • methyl (+)-7-isojasmonate
    • methyl {(1R,2S)-3-oxo-2-[(2Z)-pent-2-en-1-yl]cyclopentyl}acetate
    • (+)-7-isojasmonic acid methyl ester
    • Q5C5Y5VB4P
    • Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-penten-1-yl-, methyl ester, (1R,2S)-
    • CYCLOPENTANEACETIC ACID, 3-OXO-2-(2-PENTENYL)-, METHYL ESTER, (1R-(1.ALPHA.,2.ALPHA.(Z)))-
    • (3R,7S)-Methyl jasmonate
    • methyl 7-epi-jasmonate
    • Methyl epijasmonate, (+)-
    • CHEMBL2272534
    • Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-pentenyl-, methyl ester, (1R,2S)-
    • methyl 2-[(1R,2S)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]acetate
    • (1R,2S)-Methyl jasmonate
    • METHYL-7-EPI-JASMONATE
    • LMFA02020016
    • GEWDNTWNSAZUDX-KWKBKKAHSA-N
    • Q27109876
    • (+)-Jasmonic acid, methyl ester (cis)
    • (+)-(Z)-Methyl epijasmonate
    • Inchi: 1S/C13H20O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h4-5,10-11H,3,6-9H2,1-2H3/b5-4-/t10-,11+/m1/s1
    • InChI Key: GEWDNTWNSAZUDX-KWKBKKAHSA-N
    • SMILES: [C@H]1(CC(OC)=O)CCC(=O)[C@H]1C/C=C\CC

Computed Properties

  • Exact Mass: 224.14124450g/mol
  • Monoisotopic Mass: 224.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.4Ų

methylepijasmonate,(+)-(Z)-methylepijasmonate Related Literature

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